Cas no 183663-71-0 (Pentanedioic acid, 2-ethyl-2-(4-nitrophenyl)-)

• Product Name: Pentanedioic acid, 2-ethyl-2-(4-nitrophenyl)-
• CAS No: 183663-71-0
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 1377564
• Update Time: 2024-08-14

Pentanedioic acid, 2-ethyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-ethyl-2-(4-nitrophenyl)-

• Inchi： 1S/C13H15NO6/c1-2-13(12(17)18,8-7-11(15)16)9-3-5-10(6-4-9)14(19)20/h3-6H,2,7-8H2,1H3,(H,15,16)(H,17,18)
• InChI Key： WGYUQHUCMWWQPF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC)(C1=CC=C([N+]([O-])=O)C=C1)CCC(O)=O

Computed Properties

• Exact Mass: 281.08995

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 466.4±35.0 °C(Predicted)
• PSA: 117.74
• pka: 3.67±0.10(Predicted)